- Method of producing and HPLC analyzing ceftriaxone disodium, Taiwan, , ,
Cas no 92143-31-2 ((E)-Ceftriaxone)
(E)-Ceftriaxone is a third-generation cephalosporin antibiotic characterized by its broad-spectrum activity against Gram-positive and Gram-negative bacteria. Its key advantage lies in its enhanced stability against β-lactamases, making it effective against resistant strains. The (E)-isomer configuration contributes to improved pharmacokinetic properties, including prolonged half-life and high tissue penetration, allowing for once-daily dosing in clinical settings. It exhibits strong affinity for penicillin-binding proteins, disrupting bacterial cell wall synthesis. Ceftriaxone is particularly valuable in treating severe infections such as meningitis, sepsis, and complicated urinary tract infections. Its dual excretion pathway (renal and biliary) ensures efficacy in patients with impaired kidney function. The compound's reliability and broad coverage have established it as a cornerstone in empiric therapy.
(E)-Ceftriaxone structure
Product Name:(E)-Ceftriaxone
CAS No:92143-31-2
MF:C18H18N8O7S3
MW:554.579918384552
CID:816318
PubChem ID:5361919
Update Time:2025-06-30
(E)-Ceftriaxone Chemical and Physical Properties
Names and Identifiers
-
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2E)-(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-8-oxo-3-[[(1,2,5,6-tetrahydro-2-methyl-5,6-dioxo-1,2,4-triazin-3-yl)thio]methyl]-,(6R,7R)- (9CI)
- (E)-Ceftriaxone
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2E)-(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-8-oxo-3-[[(1,2,5,6-tetrahydro-2-methyl-5,6-dioxo-1,2,4-triazin-3-yl)thio]methyl]-,(6R,7R)
- cefatriaxone
- Ceftriaxone impurity A
- (6R,7R)-7-[[(2E)-2-(2-Amino-4-thiazolyl)-2-(methoxyimino)acetyl]amino]-8-oxo-3-[[(1,2,5,6-tetrahydro-2-methyl-5,6-dioxo-1,2,4-triazin-3-yl)thio]methyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid (ACI)
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-8-oxo-3-[[(1,2,5,6-tetrahydro-2-methyl-5,6-dioxo-1,2,4-triazin-3-yl)thio]methyl]-, [6R-[6α,7β(E)]]- (ZCI)
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[(2E)-(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-8-oxo-3-[[(1,2,5,6-tetrahydro-2-methyl-5,6-dioxo-1,2,4-triazin-3-yl)thio]methyl]-, (6R,7R)- (9CI)
- Ro 15-2254
- Epitope ID:118239
- BIDD:GT0741
- Q421713
- BSPBio_002274
- 73384-59-5
- CEFTRIAXONE SODIUM
- GTPL5326
- DTXSID0022773
- ceftriaxone
- SCHEMBL23356
- 104376-79-6
- NS00007027
- 92143-31-2
- (6R,7R)-7-((Z)-2-(2-aminothiazol-4-yl)-2-(methoxyimino)acetamido)-3-(((2-methyl-5,6-dioxo-1,2,5,6-tetrahydro-1,2,4-triazin-3-yl)thio)methyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- (6R,7R)-7-[[(2E)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(2-methyl-5,6-dioxo-1H-1,2,4-triazin-3-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- BRD-K38010979-324-03-7
- (6R,7R)-7-((Z)-2-(2-aminothiazol-4-yl)-2-(methoxyimino)acetamido)-3-(((2-methyl-5,6-dioxo-1,2,5,6-tetrahydro-1,2,4-triazin-3-yl)thio)methyl)-8-oxo-5-thia-1-aza bicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- SCHEMBL1447498
- CHEMBL552182
-
- Inchi: 1S/C18H18N8O7S3/c1-25-18(22-12(28)13(29)23-25)36-4-6-3-34-15-9(14(30)26(15)10(6)16(31)32)21-11(27)8(24-33-2)7-5-35-17(19)20-7/h5,9,15H,3-4H2,1-2H3,(H2,19,20)(H,21,27)(H,23,29)(H,31,32)/b24-8+/t9-,15-/m1/s1
- InChI Key: VAAUVRVFOQPIGI-TYHRLYECSA-N
- SMILES: C(C1=C(CSC2=NC(=O)C(=O)NN2C)CS[C@@H]2[C@@H](C(N12)=O)NC(=O)/C(/C1N=C(N)SC=1)=N/OC)(=O)O
Computed Properties
- Exact Mass: 554.04600
- Monoisotopic Mass: 554.04605846g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 36
- Rotatable Bond Count: 8
- Complexity: 1110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 288Ų
Experimental Properties
- PSA: 294.06000
- LogP: -0.28900
(E)-Ceftriaxone Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at recommended temperature
(E)-Ceftriaxone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C244990-25mg |
(E)-Ceftriaxone |
92143-31-2 | 25mg |
$ 5126.00 | 2023-04-18 | ||
| TRC | C244990-50mg |
(E)-Ceftriaxone |
92143-31-2 | 50mg |
$ 6492.00 | 2023-04-18 | ||
| TRC | C244990-100mg |
(E)-Ceftriaxone |
92143-31-2 | 100mg |
$ 9200.00 | 2023-09-08 |
(E)-Ceftriaxone Production Method
Production Method 1
Reaction Conditions
Reference
(E)-Ceftriaxone Preparation Products
(E)-Ceftriaxone Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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